Cas no 91331-25-8 (1,1'-Biphenyl, 4-chloro-3-nitro-)

• Product Name: 1,1'-Biphenyl, 4-chloro-3-nitro-
• CAS No: 91331-25-8
• MF: C₁₂H₈ClNO₂
• MW: 233.650422096252
• CID: 787860
• PubChem ID: 13792157
• Update Time: 2025-04-19

1,1'-Biphenyl, 4-chloro-3-nitro- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 4-chloro-3-nitro-
• 1-chloro-2-nitro-4-phenylbenzene
• 4-Chloro-3-nitro-1,1'-biphenyl
• SCHEMBL1897629
• 4-Chloro-3-nitrobiphenyl
• DTXSID90549574
• 4-chloro-3-nitro-biphenyl
• FIQBDKFALPAHOK-UHFFFAOYSA-N
• 91331-25-8

• Inchi： 1S/C12H8ClNO2/c13-11-7-6-10(8-12(11)14(15)16)9-4-2-1-3-5-9/h1-8H
• InChI Key： FIQBDKFALPAHOK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])C1C=CC=CC=1

Computed Properties

• Exact Mass: 233.0243562g/mol
• Monoisotopic Mass: 233.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 45.8Ų